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Compound of Interest

Compound Name:
(2S)-N,N-dimethylpyrrolidine-2-

carboxamide

Cat. No.: B555227 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(2S)-N,N-dimethylpyrrolidine-2-carboxamide, also known by synonyms such as H-Pro-

NMe2 and L-Proline-N,N-dimethylamide, is a chiral derivative of the amino acid L-proline. Its

structure, featuring a pyrrolidine ring with a dimethylcarboxamide group at the 2-position,

makes it a valuable building block in medicinal chemistry and a subject of interest for various

biological applications. This technical guide provides a comprehensive overview of its

physicochemical properties, synthesis, and known biological context, presenting data in a

structured format for easy reference and comparison.

Physicochemical Properties
A summary of the key physicochemical properties of (2S)-N,N-dimethylpyrrolidine-2-
carboxamide is presented in the table below. These properties are crucial for its handling,

formulation, and application in experimental settings.
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Property Value Reference

CAS Number 29802-22-0

Molecular Formula C₇H₁₄N₂O [1]

Molecular Weight 142.20 g/mol [1]

Appearance
Colorless liquid (reported by

some suppliers)

Boiling Point
250.2 °C at 760 mmHg

(Predicted)

Melting Point
Not available (often cited as

N/A)

Density 1.017 g/cm³ (Predicted)

Solubility Soluble in polar solvents.

pKa (Predicted) 9.18 ± 0.10

LogP (Predicted) -0.3 [1]

SMILES CN(C)C(=O)[C@@H]1CCCN1 [1]

InChI

InChI=1S/C7H14N2O/c1-

9(2)7(10)6-4-3-5-8-6/h6,8H,3-

5H2,1-2H3/t6-/m0/s1

[1]

Synthesis and Purification
The primary route for the synthesis of (2S)-N,N-dimethylpyrrolidine-2-carboxamide involves

the amidation of L-proline with dimethylamine. This can be achieved through various methods,

often requiring activation of the carboxylic acid group of proline.

General Synthesis Workflow
The following diagram illustrates a general workflow for the synthesis of (2S)-N,N-
dimethylpyrrolidine-2-carboxamide from L-proline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b555227#2s-n-n-dimethylpyrrolidine-2-carboxamide-
cas-number-29802-22-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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